Cas no 1142-15-0 (4-Methoxystilbene)

• Product Name: 4-Methoxystilbene
• CAS No: 1142-15-0
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• MDL: MFCD00017178
• CID: 83448
• PubChem ID: 1245920
• Update Time: 2025-07-17

4-Methoxystilbene Chemical and Physical Properties

Names and Identifiers

• 4-Methoxystilbene
• 1-Styryl-4-methoxybenzene
• 4-Methoxy-cis-stilbene
• 4-Methoxy-trans-stilbene
• 4-methoxy-trans-stilbene radical-cation
• Anisole,p-styryl
• Anisole,p-styryl-(6CI,7CI,8CI)
• Methoxystilbene,4
• p-Methoxystilbene
• trans-4-methoxystilbene radical cation
• 1-(p-Methoxyphenyl)-2-phenylethene
• 1-Methoxy-4-(2-phenylethenyl)benzene
• 1-Methoxy-4-styrylbenzene
• NSC 2139
• NS00045411
• (e)-1-methoxy-4-styrylbenzene
• trans-4-Methoxystilbene
• trans-p-Methoxystilbene
• LMPK13090021
• AS-64321
• 1-(4-methoxyphenyl)-2-phenylethene
• Anisole, p-styryl-
• 1-Methoxy-4-((E)-styryl)-benzene
• 1-Methoxy-4-[(E)-2-phenylethenyl]benzene
• 1-(P-METHOXY)PHENYL-2-PHENYLETHYLENE
• 1-Methoxy-4-(2-phenylethenyl)-benzene
• NSC-149956
• METHOXYSTILBENE ,4-
• p-Methoxystilben
• Q27116413
• XWYXLYCDZKRCAD-BQYQJAHWSA-
• (E)-4-Methoxystilbene
• AKOS001720565
• PS-8014
• 5EL148B7HG
• InChI=1/C15H14O/c1-16-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13/h2-12H,1H3/b8-7+
• NSC149956
• Benzene, 1-methoxy-4-(2-phenylethenyl)-
• 1-methoxy-4-[(1E)-2-phenylethenyl]benzene
• NSC2139
• UNII-5EL148B7HG
• BDBM50140154
• AB01325670-02
• 2-(4-Nitrophenyl)oxazole-4-carboxylicacidethylester
• 1142-15-0
• CHEBI:35094
• 1694-19-5
• EINECS 214-530-7
• SCHEMBL699620
• SCHEMBL699621
• CS-0206534
• AC-20796
• ?4-METHOXYSTILBENE
• NSC-2139
• A803152
• BAA69419
• CHEMBL2387063
• J-003061
• STILBENE, 4-METHOXY-
• NCGC00332015-01
• Benzene,1-methoxy-4-(2-phenylethenyl)-
• M2964
• 1-Phenyl-2-(4-methoxy-phenyl)-A currencythylen
• STK751066
• DB-291467
• A10232

• MDL： MFCD00017178
• Inchi： 1S/C15H14O/c1-16-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13/h2-12H,1H3/b8-7+
• InChI Key： XWYXLYCDZKRCAD-BQYQJAHWSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 214-215 ºC (methanol )
• Boiling Point: 289.8°C (rough estimate)
• Flash Point: 135.4±10.2 °C
• Refractive Index: 1.5500 (estimate)
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble (0.061 g/L) (25°C) in water.
• PSA: 9.23000
• LogP: 3.86560
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not determined

4-Methoxystilbene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： S39-S26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4-Methoxystilbene

Comprehensive Overview of 4-Methoxystilbene (CAS No. 1142-15-0): Properties, Applications, and Research Insights

4-Methoxystilbene (CAS No. 1142-15-0), a naturally occurring stilbenoid derivative, has garnered significant attention in recent years due to its versatile applications in cosmetics, pharmaceuticals, and nutraceuticals. This compound, structurally characterized by a methoxy group attached to the stilbene backbone, exhibits notable antioxidant and anti-inflammatory properties, making it a subject of extensive scientific research. Below, we delve into its chemical profile, industrial uses, and emerging trends aligned with current consumer and academic interests.

The molecular formula of 4-Methoxystilbene (C₁₅H₁₄O) underscores its role as a bioactive phenolic compound. Researchers have identified its potential in skin care formulations, where it may combat oxidative stress induced by UV radiation—a topic highly searched in dermatology forums. Its structural similarity to resveratrol, a well-known anti-aging agent, has spurred comparisons in anti-aging efficacy, a trending keyword in cosmetic science. Studies suggest that 4-Methoxystilbene could enhance collagen synthesis, addressing frequent queries like "natural alternatives to retinoids."

In the pharmaceutical domain, 1142-15-0 is investigated for its metabolic stability and bioavailability, critical factors in drug development. Recent PubMed-indexed studies explore its interactions with cytochrome P450 enzymes, a hotspot for researchers optimizing nutraceutical formulations. Notably, its potential role in glycemic control aligns with rising searches for "plant-derived diabetes supplements," though clinical validation remains ongoing.

From an industrial perspective, 4-Methoxystilbene serves as a flavor enhancer and UV stabilizer in food packaging—a niche yet growing application tied to sustainability trends. Analytical techniques like HPLC and GC-MS are commonly employed for its quantification, reflecting lab professionals' search patterns for "stilbene quantification methods." Regulatory-wise, it holds GRAS (Generally Recognized as Safe) status in specific concentrations, a detail often queried by compliance officers.

Environmental considerations also shape discussions around CAS 1142-15-0. Its biodegradability and low ecotoxicity profile resonate with green chemistry advocates, coinciding with Google Trends spikes for "eco-friendly bioactive compounds." Future research may explore its synergy with nanocarriers for targeted delivery—a frontier topic in nanomedicine searches.

To summarize, 4-Methoxystilbene (CAS No. 1142-15-0) bridges multiple disciplines, from cosmeceuticals to metabolic health. Its dual functionality as a therapeutic agent and industrial additive positions it uniquely in markets prioritizing multifunctional ingredients. As consumer demand for plant-based actives surges, this compound’s relevance will likely expand, warranting continued exploration.